2-Cyano-3-{1-[3-nitro-4-(4-morpholinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide
2-Cyano-3-{1-[3-nitro-4-(4-morpholinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide
Brand Name:
Vulcanchem
CAS No.:
1164547-35-6
VCID:
VC0479955
InChI:
InChI=1S/C20H21N5O4/c1-13-9-15(10-16(12-21)20(22)26)14(2)24(13)17-3-4-18(19(11-17)25(27)28)23-5-7-29-8-6-23/h3-4,9-11H,5-8H2,1-2H3,(H2,22,26)/b16-10+
SMILES:
CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)N
Molecular Formula:
C20H21N5O4
Molecular Weight:
395.4g/mol
2-Cyano-3-{1-[3-nitro-4-(4-morpholinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide
CAS No.: 1164547-35-6
Main Products
VCID: VC0479955
Molecular Formula: C20H21N5O4
Molecular Weight: 395.4g/mol
![2-Cyano-3-{1-[3-nitro-4-(4-morpholinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide - 1164547-35-6](/images/no_structure.jpg)
| CAS No. | 1164547-35-6 |
|---|---|
| Product Name | 2-Cyano-3-{1-[3-nitro-4-(4-morpholinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide |
| Molecular Formula | C20H21N5O4 |
| Molecular Weight | 395.4g/mol |
| IUPAC Name | (E)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitrophenyl)pyrrol-3-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C20H21N5O4/c1-13-9-15(10-16(12-21)20(22)26)14(2)24(13)17-3-4-18(19(11-17)25(27)28)23-5-7-29-8-6-23/h3-4,9-11H,5-8H2,1-2H3,(H2,22,26)/b16-10+ |
| Standard InChIKey | BSNOAVRQIZVLSD-MHWRWJLKSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)N |
| SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)N |
| Canonical SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)N |
| PubChem Compound | 5931017 |
| Last Modified | Nov 11 2021 |
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